(4,5,6,7-Tetrahydrobenzo[C]isoxazol-3-YL)methanol

• IUPAC Name: 4,5,6,7-tetrahydro-2,1-benzoxazol-3-ylmethanol
• InChI: InChI=1S/C8H11NO2/c10-5-8-6-3-1-2-4-7(6)9-11-8/h10H,1-5H2
• InChI Key: ATQYGVCVGUFDOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)CO
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID601242558
• Molecular Weight: 153.18 g/mol
• CAS No.: 1363210-25-6

Description

Synthesis Analysis

A series of lipophilic diaromatic derivatives of ®-4-amino-4,5,6,7-tetrahydrobenzo[d]isoxazol-3-ol were synthesized and evaluated pharmacologically in vitro and in vivo for anticonvulsant activity. The compounds were effective as GABA uptake inhibitors and anticonvulsants, showing that these compounds can cross the blood-brain barrier.

Molecular Structure Analysis

The molecular formula of “(4,5,6,7-Tetrahydrobenzo[C]isoxazol-3-YL)methanol” is C8H11NO2. The InChI code is 1S/C8H11NO2/c10-5-8-6-3-1-2-4-7 (6)9-11-8/h10H,1-5H2.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 153.18 g/mol. It is a yellow to brown solid at room temperature.

Scientific Research Applications

• Electrophilic Reactivity : A study by Cottyn et al. (2009) explored the electrophilic reactivity of a related compound, 4,6-dinitrobenzo[d]isoxazole-3-carbonitrile, in methanol. This research is significant as it provides insights into the behavior of similar isoxazole derivatives in organic synthesis.

• Structural and Antiproliferative Activity : Prasad et al. (2018) synthesized a novel bioactive heterocycle from a benzisoxazole derivative and evaluated its antiproliferative activity. The structural characteristics were determined using various spectroscopic techniques, demonstrating the potential of such compounds in medicinal chemistry (Prasad et al., 2018).

• Synthesis and Biological Evaluation : Dengale et al. (2021) conducted a study on the synthesis of 2-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-4H-chromen-4-ones. They explored the potential anti-inflammatory activities of these compounds, providing valuable insights into their therapeutic applications (Dengale et al., 2021).

• Chemical Synthesis Techniques : Khripach and Ivanova (1990) discussed the use of 3-methyl-4-chloro-4,5,6,7-tetrahydrobenz[1,2-d]isoxazole in the alkylation of various enolates. This study provides insights into the practical applications of isoxazole derivatives in synthetic chemistry (Khripach & Ivanova, 1990).

• Bioactivation Pathways : Yu et al. (2011) elucidated a novel bioactivation pathway of an unsubstituted isoxazole in human liver microsomes. This study is crucial for understanding the metabolic processing of isoxazole compounds in biological systems (Yu et al., 2011).

• Regioselective Synthesis : Sobenina et al. (2014) demonstrated a regioselective synthesis method to obtain isoxazole derivatives from tetrahydroindoles. This research highlights the versatility of isoxazole compounds in chemical synthesis (Sobenina et al., 2014).

• N-Methylation using Methanol : Sarki et al. (2021) reported a method for N-methylation of amines using methanol, demonstrating the use of simple alcohols in organic synthesis. This method could potentially be applicable to isoxazole derivatives (Sarki et al., 2021).

• Anticonvulsant Agents : Malik and Khan (2014) synthesized novel isoxazole derivatives and evaluated their anticonvulsant activities, showing the potential medicinal applications of these compounds (Malik & Khan, 2014).

Safety and Hazards

The safety information for “(4,5,6,7-Tetrahydrobenzo[C]isoxazol-3-YL)methanol” includes several hazard statements: H302, H315, H320, H335. The precautionary statements include P261, P280, P301+P312, P302+P352, P305+P351+P338.

Mechanism of Action

Target of Action

Isoxazole derivatives have been known to exhibit a wide spectrum of biological activities and therapeutic potential .

Mode of Action

Isoxazole derivatives have been reported to exhibit various biological activities such as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects

Biochemical Pathways

Isoxazole derivatives have been known to interact with various biochemical pathways, leading to their diverse biological activities .

Result of Action

Isoxazole derivatives have been known to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .